N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H18N2O5/c1-25-16-6-4-7-17(11-16)26-13-21(24)22-12-15-10-20(28-23-15)19-9-14-5-2-3-8-18(14)27-19/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key: QQLMRYYJXGNMRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NCC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol
• CAS No.: 1105242-46-3

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors such as its exact structure, the presence of any chiral centers, and its purity. For example, benzofuran derivatives are often yellow solids.

Mechanism of Action

The mechanism of action of N-BOMPA is not yet fully understood. However, it is believed that the compound binds to specific proteins and enzymes in the body, which then triggers a cascade of biochemical and physiological effects. The compound has also been shown to interact with certain receptors in the body, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
N-BOMPA has been shown to have a variety of biochemical and physiological effects, including inhibition of certain enzymes, modulation of gene expression, and modulation of cellular metabolism. In addition, the compound has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-BOMPA is a highly versatile compound that has a variety of applications in scientific research. It is easy to synthesize and can be used in a variety of laboratory experiments. However, due to the complexity of its chemical structure, N-BOMPA can be difficult to handle and store, and can be expensive to purchase in large quantities.

Future Directions

For research include further investigation of its biochemical and physiological effects, as well as its potential applications in drug discovery. Additionally, further research is needed to determine the exact mechanism of action of N-BOMPA, as well as to investigate its potential toxicity. Finally, new methods of synthesis and storage of N-BOMPA should be developed to make it more accessible for research purposes.

Synthesis Methods

N-BOMPA is synthesized using a combination of organic chemistry techniques, including acid-catalyzed condensation, cyclization, and oxidation. The acid-catalyzed condensation reaction involves the reaction of an aldehyde and an amine in the presence of an acid catalyst. This reaction produces a Schiff base, which is then cyclized to form the oxazole ring. Finally, the methoxy group is added to the oxazole ring by oxidation. This synthesis method is simple and efficient, and yields high yields of N-BOMPA.

Scientific Research Applications

N-BOMPA has been used in a variety of scientific research applications, such as drug discovery, biochemistry, and physiology. It has been used in drug discovery to identify novel compounds that can be used as potential drug candidates. In biochemistry, N-BOMPA has been used to investigate the structure and function of proteins and enzymes, as well as to study the regulation of gene expression. In physiology, N-BOMPA has been used to study the effects of drugs on the body, as well as to investigate the effects of environmental toxins.